Analytically useful blue chemiluminescence from a water-soluble iridium(iii) complex containing a tetraethylene glycol functionalised triazolylpyridine ligand†

Analyst Pub Date: 2016-02-26 DOI: 10.1039/C6AN00141F

Abstract

We examine [Ir(df-ppy)2(pt-TEG)]+ as the first highly water soluble, blue-luminescent iridium(III) complex for chemiluminescence detection. Marked differences in selectivity were observed between the new complex and the conventional [Ru(bpy)3]2+ reagent, which will enable this mode of detection to be extended to new areas of application.

Graphical abstract: Analytically useful blue chemiluminescence from a water-soluble iridium(iii) complex containing a tetraethylene glycol functionalised triazolylpyridine ligand
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